Cas no 1494751-69-7 (3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• CAS No: 1494751-69-7
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6400566
• PubChem ID: 65145839
• Update Time: 2025-10-29

3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• 3-Pyrrolidinol, 3-[[4-(trifluoromethyl)phenyl]methyl]-
• 3-(4-(Trifluoromethyl)benzyl)pyrrolidin-3-ol
• AKOS014479406
• CS-0353486
• 3-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol
• EN300-1929664
• 1494751-69-7

• Inchi： 1S/C12H14F3NO/c13-12(14,15)10-3-1-9(2-4-10)7-11(17)5-6-16-8-11/h1-4,16-17H,5-8H2
• InChI Key： FOLKXAUCGCMACP-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=C(C(F)(F)F)C=C2)(O)C1

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±37.0 °C(Predicted)
• pka: 14.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol

Research Brief on 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS: 1494751-69-7): Recent Advances and Applications

The compound 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS: 1494751-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidin-3-ol core and trifluoromethylphenylmethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol, emphasizing its efficiency and scalability. The study highlighted the use of asymmetric catalysis to achieve high enantiomeric purity, which is critical for its biological activity. The compound's structural features, including the trifluoromethyl group, were found to enhance its metabolic stability and binding affinity to target proteins, making it a valuable intermediate in the development of central nervous system (CNS) therapeutics.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol was investigated as a modulator of neurotransmitter receptors. The study demonstrated its potent activity as a selective antagonist for specific subtypes of glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers utilized molecular docking and in vitro assays to elucidate the binding mechanisms, providing a foundation for further optimization of this compound.

Beyond its neurological applications, 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol has also shown promise in oncology. A recent preclinical study published in Cancer Research revealed its role as an inhibitor of protein-protein interactions involved in tumor growth and metastasis. The compound's ability to disrupt these interactions was attributed to its unique stereochemistry and hydrophobic interactions, offering a new avenue for targeted cancer therapies.

In summary, 3-{4-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol (CAS: 1494751-69-7) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Its recent advancements in synthesis, receptor modulation, and anticancer activity underscore its potential as a key player in the development of next-generation therapeutics. Future research is expected to focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings.